Cas no 1804870-38-9 (2-(Difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804870-38-9
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 4897833
• Update Time: 2025-06-26

2-(Difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H6F5NO2/c1-17-7-4(3-16)5(9(12,13)14)2-15-6(7)8(10)11/h2-3,8H,1H3
• InChI Key： ZOFCRWPKFLZGSD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)F)C(=C1C=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine-4-carboxaldehyde

2-(Difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine-4-carboxaldehyde: A Comprehensive Overview

2-(Difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine-4-carboxaldehyde, identified by the CAS number 1804870-38-9, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug discovery and material science. The molecule features a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a methoxy group, and a trifluoromethyl group, along with an aldehyde moiety at the 4-position of the ring.

The structural complexity of this compound makes it an intriguing subject for synthetic chemists. The presence of multiple fluorinated groups introduces unique electronic and steric properties, which can significantly influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of fluorinated pyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. For instance, researchers have explored the role of trifluoromethyl groups in enhancing the stability and bioavailability of drug candidates.

In terms of synthesis, the preparation of 2-(Difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine-4-carboxaldehyde involves a series of carefully designed reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the pyridine ring through cyclization reactions, followed by successive substitutions to introduce the desired functional groups. The introduction of fluorinated groups often involves nucleophilic substitution or electrophilic fluorination techniques, depending on the specific substituent being introduced.

The aldehyde group at the 4-position of the pyridine ring adds another layer of functionality to this compound. Aldehydes are versatile functional groups that can participate in various types of reactions, such as condensation reactions or oxidations. This makes them valuable intermediates in organic synthesis. In recent years, there has been growing interest in using aldehyde-containing compounds as building blocks for constructing more complex molecules with potential pharmacological activity.

From a biological standpoint, 2-(Difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine-4-carboxaldehyde has shown promise in preliminary studies as a potential lead compound for drug development. Its unique combination of electron-withdrawing and electron-donating groups creates a molecule with a balanced electronic profile that could interact with various biological targets. For example, researchers have investigated its potential as an inhibitor of certain enzymes involved in metabolic pathways or as an antagonist for specific receptors.

The methoxy group attached to the pyridine ring contributes to the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the trifluoromethyl group is known to enhance lipophilicity while maintaining metabolic stability, making it an attractive feature for pharmaceutical compounds. These properties collectively make this compound a valuable asset in medicinal chemistry research.

In terms of applications beyond pharmacology, this compound could also find uses in agrochemicals or advanced materials due to its unique chemical properties. For instance, its ability to act as an electron-deficient aromatic system could make it useful in designing new materials with specific electronic characteristics.

In conclusion, 2-(Difluoromethyl)-3-methoxy-5-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804870-38-9) is a multifaceted organic compound with significant potential across various scientific domains. Its complex structure and functional groups make it an ideal candidate for both fundamental research and applied development projects. As ongoing studies continue to uncover its full range of applications and biological activities, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.